![molecular formula C15H17N3O2 B2361903 2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde CAS No. 331948-27-7](/img/structure/B2361903.png)
2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
Overview
Description
2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is a derivative of pyrido[1,2-a]pyrimidine, which is a heterocyclic compound that has been found to exhibit various biological activities.
Scientific Research Applications
Cancer Research
This compound shows promise in cancer research due to its structural similarity to pyrido[2,3-d]pyrimidine derivatives, which have been studied for their antitumor activities . The pyrido[1,2-a]pyrimidine moiety can be a pharmacophore for the development of new therapeutic agents targeting various cancers.
Leukemia Treatment
Related compounds, such as Imatinib, have been used to treat leukemia by inhibiting tyrosine kinases . The presence of a pyrimidine ring in the structure of 2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde suggests it could be explored for similar applications.
Drug Design and Synthesis
The compound’s molecular framework is conducive to forming hydrogen bonds and hydrophobic interactions, making it a valuable scaffold in drug design . It could be used to synthesize new compounds with improved pharmacokinetic properties.
Mechanism of Action
Target of Action
Related compounds have been found to interact with various receptors and enzymes . For instance, compounds with a similar structure have been reported to act as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor subtype 4 (mGluR4) .
Mode of Action
Based on its structural similarity to other compounds, it is plausible that it interacts with its targets through non-covalent interactions such as hydrogen bonding
Biochemical Pathways
Related compounds have been found to influence various biochemical pathways . For instance, compounds with a similar structure have been reported to modulate glutamatergic neurotransmission via their action on mGluR4 .
Result of Action
Related compounds have been found to have various biological effects . For instance, compounds with a similar structure have been reported to have anticancer properties .
properties
IUPAC Name |
2-(4-methylpiperidin-1-yl)-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-11-5-8-17(9-6-11)14-12(10-19)15(20)18-7-3-2-4-13(18)16-14/h2-4,7,10-11H,5-6,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZPLLQICCWUSRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>40.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24805477 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
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